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Compound of Interest

Compound Name: RU 52583

Cat. No.: B1680184 Get Quote

Technical Support Center: RU 52583
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with RU
52583, an orally bioactive antagonist of the alpha 2-adrenergic receptor.

Frequently Asked Questions (FAQs)
Q1: What is RU 52583?

RU 52583 is a selective antagonist of the alpha 2-adrenergic receptor.[1] It is recognized for its

cognition-enhancing properties, particularly in models of septohippocampal damage. It is a

valuable tool for studying the role of alpha 2-adrenergic signaling in various physiological

processes.

Q2: What is the mechanism of action of RU 52583?

RU 52583 functions by blocking the alpha 2-adrenergic receptors. These receptors are G

protein-coupled receptors (GPCRs) linked to an inhibitory G protein (Gi). When activated by

their endogenous ligands, such as norepinephrine and epinephrine, these receptors inhibit the

enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. By

antagonizing these receptors, RU 52583 prevents this signaling cascade, thereby increasing

cAMP levels and modulating downstream cellular processes.

Alpha 2-Adrenergic Receptor Signaling Pathway
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Start: Undissolved RU 52583 Powder

Prepare a concentrated stock solution in DMSO.

Further dilute the DMSO stock solution in your aqueous experimental medium.

Observe for any precipitation after dilution.

Solution is ready for experiment.

No Precipitation

Troubleshoot: Precipitation Occurs

Precipitation

Reduce the final concentration of RU 52583. Consider adding a small amount of a biocompatible surfactant (e.g., Tween® 80).Briefly sonicate the final solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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